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Compound of Interest

Compound Name: ABT-102

cat. No.: 88728140

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABT-102 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 1
(TRPV1) receptor. The TRPV1 receptor, a non-selective cation channel, is a key integrator of
various noxious stimuli, including heat, protons (low pH), and capsaicin, the pungent
component of chili peppers. Its activation on sensory neurons leads to the influx of calcium and
sodium ions, resulting in depolarization and the transmission of pain signals to the central
nervous system.[1][2] By blocking the activation of TRPV1, ABT-102 holds significant
therapeutic potential for the management of various pain conditions. These application notes
provide detailed information on the solubility of ABT-102 in Dimethyl Sulfoxide (DMSO) and
saline, along with protocols for its preparation for in vitro and in vivo studies.

Physicochemical Properties of ABT-102

Property Value
Molecular Formula C21H24N4O
Molecular Weight 348.44 g/mol
Appearance Solid Powder
CAS Number 808756-71-0

Solubility of ABT-102
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ABT-102 is a poorly water-soluble compound, necessitating the use of organic solvents for the

preparation of stock solutions.

Quantitative Solubility Data

Solvent | Vehicle

Solubility

Notes

100% DMSO

10 mM

Stock solution can be prepared

at this concentration.

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

> 2.5 mg/mL (= 7.17 mM)

A clear solution can be
achieved at this concentration.
This vehicle is suitable for in

vivo administration.[3][4]

10% DMSO, 90% (20% SBE-
B-CD in Saline)

> 2.5mg/mL (=7.17 mM)

A clear solution can be
achieved at this concentration.
This vehicle is another option

for in vivo studies.[3]

10% DMSO, 90% Corn QOil

> 2.5mg/mL (=7.17 mM)

A clear solution can be

achieved at this concentration.

[3]

Experimental Protocols
Protocol 1: Preparation of ABT-102 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM ABT-102 stock solution in DMSO.

Materials:

ABT-102 powder

Vortex mixer

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials
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o Calibrated pipettes
Procedure:

e Weigh the required amount of ABT-102 powder. For a 1 mL 10 mM stock solution, weigh
3.48 mg of ABT-102 (Molecular Weight = 348.44 g/mol ).

e Add the weighed ABT-102 to a sterile microcentrifuge tube.

e Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM solution, add 1 mL
of DMSO for every 3.48 mg of ABT-102.

» Vortex the solution until the ABT-102 is completely dissolved. Gentle warming in a water
bath (37°C) may be used to aid dissolution if necessary.

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

Protocol 2: Preparation of ABT-102 Formulation for In
Vivo Administration (DMSO/PEG300/Tween-80/Saline
Vehicle)

This protocol details the preparation of a ready-to-use ABT-102 solution for in vivo studies.[3]

[4]

Materials:

ABT-102 stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NacCl)

Sterile tubes

Vortex mixer
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Procedure:
» Start with a concentrated stock solution of ABT-102 in DMSO (e.g., 25 mg/mL).
o To prepare 1 mL of the final formulation, add the solvents in the following order:
o Add 100 pL of the 25 mg/mL ABT-102 DMSO stock solution to a sterile tube.
o Add 400 pL of PEG300 and mix thoroughly by vortexing.
o Add 50 pL of Tween-80 and mix thoroughly by vortexing.
o Add 450 pL of sterile saline to bring the final volume to 1 mL.

» Vortex the final solution until it is clear and homogenous. If precipitation occurs, gentle
warming and/or sonication can be used to aid dissolution.[3]

o The final concentration of ABT-102 in this formulation will be 2.5 mg/mL. The vehicle
composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

o Prepare the formulation fresh on the day of use.

Experimental Workflow for In Vivo Formulation
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Preparation of Stock Solution

(Weigh ABT-102 Powde)

Dissolve in 100% DMSO
to create stock solution

Preparation |of Final Formulation

Add PEG300 to
DMSO stock and mix
Add Tween-80
and mix
Add Saline and mix
to final volume

Final

roduct

Ready-to-use
ABT-102 Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/20875131/
https://pubmed.ncbi.nlm.nih.gov/20875131/
https://synapse.patsnap.com/article/what-are-trpv1-antagonists-and-how-do-they-work
https://www.researchgate.net/figure/Illustration-depicting-TRPV1-receptor-distribution-in-body-organs-and-the-main-visceral_fig1_304192176
https://pmc.ncbi.nlm.nih.gov/articles/PMC6032921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6032921/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6032921/
https://www.benchchem.com/product/b8728140#abt-102-solubility-in-dmso-and-saline
https://www.benchchem.com/product/b8728140#abt-102-solubility-in-dmso-and-saline
https://www.benchchem.com/product/b8728140#abt-102-solubility-in-dmso-and-saline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8728140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8728140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

